3,17beta-Diacetoxyestr-3,5-diene

• Molecular Formula: C22H30O4
• Molecular Weight: 358.5 g/mol
• IUPAC Name: [(8R,9S,10R,13S,14S,17S)-3-acetyloxy-13-methyl-1,2,7,8,9,10,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] acetate
• InChI: InChI=1S/C22H30O4/c1-13(23)25-16-5-7-17-15(12-16)4-6-19-18(17)10-11-22(3)20(19)8-9-21(22)26-14(2)24/h4,12,17-21H,5-11H2,1-3H3/t17-,18+,19+,20-,21-,22-/m0/s1
• InChI Key: GAIRDOKUNQTVPZ-ZCPXKWAGSA-N
• Isomeric SMILES: CC(=O)O[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@H]3CCC(=C4)OC(=O)C)C
• Canonical SMILES: CC(=O)OC1CCC2C1(CCC3C2CC=C4C3CCC(=C4)OC(=O)C)C

Description

3,17β-Diacetoxyestr-3,5-diene is a synthetic steroid derivative characterized by a conjugated diene system (C3–C5 double bonds) and acetylated hydroxyl groups at positions 3 and 17β. Its molecular formula is C₂₅H₃₂O₄, with a molecular weight of 400.5 g/mol (inferred from structurally similar compounds in ). This compound is part of a broader class of estrogen analogs modified for enhanced stability, bioavailability, or targeted pharmacological activity. The diacetate groups improve lipophilicity, facilitating membrane permeability, while the 3,5-diene structure may influence receptor binding affinity compared to natural estrogens like estradiol .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

17α-Ethynyl-18-methylestra-3,5-diene-3,17β-diol diacetate

• Structure : Shares the 3,5-diene backbone and diacetate groups but includes an ethynyl (-C≡CH) and methyl (-CH₃) substitution at positions 17α and 18, respectively.
• Molecular Formula : C₂₅H₃₆O₄ (vs. C₂₅H₃₂O₄ for the target compound).

Cholesta-3,5-diene

• Structure : A cholesterol derivative with a 3,5-diene system but lacks acetyl or hydroxyl groups.
• Physical Properties : Higher volatility (detected at 239 ng/m³ in ambient air) compared to acetylated steroids due to reduced polarity .
• Biological Role : Acts as a precursor in steroid biosynthesis, contrasting with synthetic 3,17β-diacetoxy derivatives designed for therapeutic use .

Dichloro(η⁴-cycloocta-1,5-diene)platinum(II)

• Structure : A platinum complex with a cycloocta-1,5-diene ligand.
• Key Differences: The 1,5-diene in this organometallic compound coordinates to platinum, enabling catalytic applications, whereas the 3,5-diene in steroids is critical for biological activity. The compound is a white-yellow powder with a melting point of 285°C, highlighting thermal stability absent in most steroids .

Comparative Data Table

Compound	Molecular Formula	Key Substituents	Melting Point (°C)	Biological/Industrial Role	Source
3,17β-Diacetoxyestr-3,5-diene	C₂₅H₃₂O₄	3,17β-diacetate; 3,5-diene	N/A	Estrogen analog (research/therapeutic)
17α-Ethynyl-18-methyl analog	C₂₅H₃₆O₄	17α-ethynyl; 18-methyl	N/A	Enhanced metabolic stability
Cholesta-3,5-diene	C₂₇H₄₄	3,5-diene; no polar groups	N/A	Steroid biosynthesis intermediate
Dichloro(η⁴-cycloocta-1,5-diene)Pt(II)	C₈H₁₂Cl₂Pt	Cycloocta-1,5-diene; Pt coordination	285	Catalysis/organometallic chemistry

Functional and Pharmacological Comparisons

• Receptor Binding: Acetylated steroids like 3,17β-diacetoxyestr-3,5-diene show modulated estrogen receptor (ER) affinity compared to non-acetylated analogs. For example, 17β-estradiol 3-benzoate () has prolonged activity due to slow de-esterification, a property likely shared by diacetates .
• Stability : The 3,5-diene system in steroids is prone to oxidation, but acetylation mitigates this, as seen in 6-ketoestradiol diacetate derivatives (). In contrast, cholesta-3,5-diene lacks such protection, correlating with its role as a biosynthetic intermediate .
• Applications : While platinum-diene complexes () serve in catalysis, steroid dienes are tailored for drug delivery or hormone replacement therapy. For instance, 3,5-dimethoxystilbene analogs () highlight how diene modifications influence bioactivity in drug design .